Cas no 6324-50-1 (1,3,5-Trichloro-2-iodobenzene)

• Product Name: 1,3,5-Trichloro-2-iodobenzene
• CAS No: 6324-50-1
• MF: C₆H₂Cl₃I
• MW: 307.343551158905
• MDL: MFCD00052857
• CID: 46644
• PubChem ID: 232054
• Update Time: 2025-10-29

1,3,5-Trichloro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,4,6-trichlorobenzene
• 2,4,6-Trichloroiodobenzene
• 1,3,5-Trichloro-2-iodobenzene
• 1,3,5-Trichlor-2-jod-benzol
• 2,4,6-Trichloro-1-iodobenzene
• 2,4,6-trichloroidobenzene
• 2-Iodo-1,3,5-trichlorobenzene
• Benzene,1,3,5-trichloro-2-iodo
• BUTTPARK 50 7-79
• SCHEMBL950545
• DTXSID70979279
• 1,3,5-trichloro-2-iodo-benzene
• AKOS009158354
• NSC-29082
• NSC29082
• SY062139
• Benzene, 1,3,5-trichloro-2-iodo-
• A834295
• E78143
• AM20040914
• AS-58923
• FT-0607948
• CS-0314644
• 6324-50-1
• MFCD00052857
• 3DP8D9KSY9
• J435.711F

• MDL： MFCD00052857
• Inchi： 1S/C6H2Cl3I/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： XXFFSBRDPQFIPO-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1Cl)Cl)Cl
• BRN： 1868441

Computed Properties

• Exact Mass: 305.82700
• Monoisotopic Mass: 305.827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White to brown solid
• Density: 2.085
• Melting Point: 56 °C
• Boiling Point: 297.5°C at 760 mmHg
• Flash Point: 133.7°C
• Refractive Index: 1.651
• PSA: 0.00000
• LogP: 4.25140
• Solubility: Not determined
• Sensitiveness: Light Sensitive

1,3,5-Trichloro-2-iodobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1,3,5-Trichloro-2-iodobenzene

1,3,5-Trichloro-2-iodobenzene (CAS No. 6324-50-1): Properties, Applications, and Market Insights

1,3,5-Trichloro-2-iodobenzene (CAS No. 6324-50-1) is a halogenated aromatic compound that has gained significant attention in organic synthesis and material science. This compound, with its unique trichloro-iodo substitution pattern, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular structure combines the reactivity of iodine with the stability conferred by chlorine atoms, making it valuable for cross-coupling reactions and other transformations.

The growing interest in halogenated benzene derivatives like 1,3,5-trichloro-2-iodobenzene stems from their applications in developing new materials and bioactive compounds. Researchers frequently search for "synthesis of 1,3,5-trichloro-2-iodobenzene" or "uses of iodinated chlorobenzenes," reflecting its importance in modern chemistry. The compound's thermal stability and selective reactivity make it particularly useful in controlled organic transformations.

From a commercial perspective, 6324-50-1 finds applications as a building block for advanced materials. Its role in creating liquid crystal compounds and organic electronic materials aligns with current trends in sustainable technology development. Manufacturers often inquire about "high purity 1,3,5-trichloro-2-iodobenzene suppliers" or "bulk pricing for halogenated benzene intermediates," indicating robust market demand.

The physical properties of 1,3,5-trichloro-2-iodobenzene contribute to its utility in various chemical processes. With a molecular weight of 327.35 g/mol and characteristic halogen substituent effects, this compound exhibits distinct solubility patterns that influence its application scope. Recent studies have explored its potential in "catalyzed arylation reactions" and "polymer modification processes," topics frequently searched in academic databases.

Environmental considerations regarding halogenated organic compounds have led to increased research into the biodegradation pathways of 1,3,5-trichloro-2-iodobenzene. This aligns with global sustainability initiatives and answers common queries about "eco-friendly handling of iodinated aromatics." The compound's stability under normal conditions makes it suitable for various industrial applications while requiring proper management protocols.

Analytical characterization of CAS 6324-50-1 typically involves advanced techniques such as GC-MS analysis and NMR spectroscopy, which are essential for quality control in production. Laboratories often search for "spectral data for 1,3,5-trichloro-2-iodobenzene" or "analytical methods for halogenated benzenes," highlighting the need for reliable reference materials.

The global market for 1,3,5-trichloro-2-iodobenzene reflects the compound's niche but growing importance. Regional suppliers compete on parameters like "purity levels of 6324-50-1" and "custom synthesis capabilities," responding to diverse industrial requirements. Emerging applications in organic electronics and specialty chemicals continue to drive innovation in this sector.

Safety considerations for handling 1,3,5-trichloro-2-iodobenzene follow standard protocols for halogenated aromatic compounds. Proper storage conditions and personal protective equipment are frequently discussed topics, with many users searching for "material safety data sheet for 6324-50-1" or "handling guidelines for iodobenzene derivatives."

Future research directions for 1,3,5-trichloro-2-iodobenzene may explore its potential in green chemistry applications and catalytic systems. The compound's unique combination of halogen atoms presents opportunities for developing novel synthetic methodologies, a subject of increasing interest in academic and industrial research communities.